Cas no 941919-55-7 (2-(2-fluorophenoxy)-N-4-methyl-3-(2-oxopiperidin-1-yl)phenylacetamide)

• Product Name: 2-(2-fluorophenoxy)-N-4-methyl-3-(2-oxopiperidin-1-yl)phenylacetamide
• CAS No: 941919-55-7
• MF: C₂₀H₂₁FN₂O₃
• MW: 356.390748739243
• CID: 5500680
• PubChem ID: 7687798
• Update Time: 2025-06-26

2-(2-fluorophenoxy)-N-4-methyl-3-(2-oxopiperidin-1-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• F2784-0562
• 2-(2-fluorophenoxy)-N-(4-methyl-3-(2-oxopiperidin-1-yl)phenyl)acetamide
• 2-(2-fluorophenoxy)-N-[4-methyl-3-(2-oxopiperidin-1-yl)phenyl]acetamide
• 941919-55-7
• AKOS024466884
• 2-(2-fluorophenoxy)-N-4-methyl-3-(2-oxopiperidin-1-yl)phenylacetamide

• Inchi： 1S/C20H21FN2O3/c1-14-9-10-15(12-17(14)23-11-5-4-8-20(23)25)22-19(24)13-26-18-7-3-2-6-16(18)21/h2-3,6-7,9-10,12H,4-5,8,11,13H2,1H3,(H,22,24)
• InChI Key： OVHASEBFRMFVDK-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OCC(NC1C=CC(C)=C(C=1)N1C(CCCC1)=O)=O

Computed Properties

• Exact Mass: 356.15362070g/mol
• Monoisotopic Mass: 356.15362070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-(2-fluorophenoxy)-N-4-methyl-3-(2-oxopiperidin-1-yl)phenylacetamide

Introduction to Compound with CAS No. 941919-55-7 and Product Name: 2-(2-fluorophenoxy)-N-4-methyl-3-(2-oxopiperidin-1-yl)phenylacetamide

The compound with the CAS number 941919-55-7 and the product name 2-(2-fluorophenoxy)-N-4-methyl-3-(2-oxopiperidin-1-yl)phenylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluorophenoxyl group, a methyl-substituted phenyl ring, and an oxopiperidine moiety, contribute to its unique chemical properties and biological activities.

Recent research in medicinal chemistry has highlighted the importance of fluorinated aromatic compounds in drug design. The fluorophenoxyl group in this molecule is known to enhance metabolic stability and binding affinity, making it a valuable component in the development of novel therapeutic agents. The methyl-substituted phenyl ring further contributes to the compound's pharmacokinetic profile by influencing its lipophilicity and solubility. These structural elements are critical in determining the compound's efficacy and selectivity in biological systems.

The presence of an oxopiperidine moiety in the molecule is particularly noteworthy, as this functional group has been extensively studied for its role in modulating neurotransmitter receptors. Oxopiperidine derivatives are known for their ability to interact with various targets, including GABA receptors, which are implicated in anxiety, depression, and other neurological disorders. The incorporation of this group into the molecular framework of 2-(2-fluorophenoxy)-N-4-methyl-3-(2-oxopiperidin-1-yl)phenylacetamide suggests potential applications in the treatment of these conditions.

In the context of contemporary pharmaceutical research, this compound has been explored for its potential as an intermediate in the synthesis of more complex drug molecules. The combination of its structural features makes it a versatile building block for further chemical modifications. Researchers have been particularly interested in how modifications to the fluorophenoxyl group and the methyl-substituted phenyl ring can influence the compound's biological activity. These studies have provided valuable insights into the relationship between molecular structure and pharmacological effect.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. The oxopiperidine moiety, in particular, has shown promise in preclinical studies as a modulator of GABAergic signaling. This signaling pathway is central to many neurological processes, making it a prime target for therapeutic intervention. The ability of 2-(2-fluorophenoxy)-N-4-methyl-3-(2-oxopiperidin-1-yl)phenylacetamide to interact with this pathway suggests that it could be developed into a novel treatment for conditions such as epilepsy, anxiety disorders, and sleep disturbances.

Furthermore, the compound's structural complexity allows for fine-tuning its pharmacological properties through strategic modifications. Researchers have been experimenting with different substituents on the phenyl rings and the oxopiperidine ring to optimize binding affinity and selectivity. These efforts have led to several promising derivatives that show enhanced activity against specific targets while minimizing off-target effects. This underscores the importance of structural diversity in drug discovery and development.

The synthesis of 2-(2-fluorophenoxy)-N-4-methyl-3-(2-oxopiperidin-1-yl)phenylacetamide involves multiple steps that highlight the sophistication of modern synthetic chemistry techniques. The introduction of the fluorophenoxyl group requires precise control over reaction conditions to ensure high yield and purity. Similarly, the installation of the oxopiperidine moiety demands expertise in heterocyclic chemistry. These synthetic challenges have driven innovation in methodologies that allow for efficient and scalable production of complex molecules like this one.

From a computational chemistry perspective, modeling studies have been instrumental in understanding how this compound interacts with biological targets at a molecular level. Advanced computational techniques, such as molecular dynamics simulations and quantum mechanical calculations, have provided detailed insights into its binding mode and mechanism of action. These insights are crucial for guiding medicinal chemists in optimizing lead compounds into viable drugs.

The potential therapeutic applications of this compound extend beyond neurological disorders. Preliminary studies suggest that it may also have anti-inflammatory and analgesic properties due to its ability to modulate certain enzyme systems involved in pain signaling. While more research is needed to fully elucidate these effects, they open up new avenues for exploration in drug development.

In conclusion, 2-(2-fluorophenoxy)-N-4-methyl-3-(2-oxopiperidin-1-yl)phenylacetamide represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. The combination of a fluorophenoxyl group, a methyl-substituted phenyl ring, and an oxopiperidine moiety makes it a versatile candidate for further development into novel therapeutic agents. Its potential applications in treating neurological disorders, coupled with ongoing research into its pharmacological properties, make it a compelling subject for future study.